Cas no 88017-33-8 (Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]-)

Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]- structure
88017-33-8 structure
Product Name:Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]-
CAS No:88017-33-8
MF:C13H17BrO4
MW:317.175683736801
CID:648359
PubChem ID:71411456
Update Time:2025-04-19

Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]-
    • 2-[[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]oxirane
    • 2-{[2-Bromo-4-(2-ethoxyethoxy)phenoxy]methyl}oxirane
    • 88017-33-8
    • DTXSID30831066
    • Inchi: 1S/C13H17BrO4/c1-2-15-5-6-16-10-3-4-13(12(14)7-10)18-9-11-8-17-11/h3-4,7,11H,2,5-6,8-9H2,1H3
    • InChI Key: QWUUPRBGPJYRHJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1OCC1CO1)OCCOCC

Computed Properties

  • Exact Mass: 316.03102g/mol
  • Monoisotopic Mass: 316.03102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 40.2Ų
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